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Compound of Interest

Compound Name: DAWSONITE

Cat. No.: B1143670

Abstract: Dawsonite, a sodium aluminum carbonate hydroxide mineral with the chemical
formula NaAICOs3(OH)z, is a subject of increasing interest in geological and material sciences.
Primarily known for its potential role in geological carbon sequestration, its formation is a key
indicator of specific geochemical conditions, particularly high partial pressures of COz. This
technical guide provides a comprehensive overview of the mineralogical properties, geological
formation, and laboratory synthesis of dawsonite. It is intended for researchers, scientists, and
professionals in geology and materials science. While the synthetic analogue of dawsonite,
dihydroxyaluminum sodium carbonate, has applications as an antacid, this guide will clarify its
limited role in complex drug development pathways.

Mineralogical Properties of Dawsonite

Dawsonite was first discovered in 1874 at the McGill University campus in Montreal, Canada,
and was named after geologist Sir John William Dawson.[1] It is a secondary hydrothermal
mineral that typically forms at low temperatures through the decomposition of aluminum
silicates.[2]

Physical and Crystallographic Properties

Dawsonite crystallizes in the orthorhombic crystal system, belonging to the dipyramidal (mmm)
crystal class.[1] Its crystals are typically small, appearing as lamellar to acicular (needle-like)
formations, often grouped in spherulites, tufts, or fine radiated encrustations.[2] The mineral is
usually colorless to white, though pink varieties have been noted.[3] It exhibits a vitreous or
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silky luster, a white streak, and is transparent.[3] Dawsonite has a perfect cleavage on {110}

and an uneven fracture.[4]

Quantitative Data Summary

The key quantitative properties of dawsonite are summarized in the tables below for ease of

reference.

Table 1: Crystallographic and Physical Properties of Dawsonite

Property Value Citations
Chemical Formula NaAICO3(OH)2 [1114]
Crystal System Orthorhombic [3114]
Space Group Imam [3]

Unit Cell Parameters a=6759A b=104254 c= [3]

5.585 A

Formula Mass 144.00 g/mol [1]

Mohs Hardness 3 [3]
Density (Measured) 2.436 g/cm3 [3]
Density (Calculated) 2.431 g/cm3 [3]

Table 2: Optical Properties of Dawsonite
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Property Value Citations
Optical Character Biaxial (-) [2]
) ) na = 1.466, nf3 = 1.542, ny =
Refractive Indices [4]
1.596
Birefringence 6 =0.130 [4]
2V Angle (Measured) 77° [4]
Diaphaneity Transparent [3]

Geological Formation and Occurrence

The formation of dawsonite is indicative of specific geological environments, primarily those
with high COz2 partial pressure.[4] It is a key mineral in the study of Carbon Capture and
Storage (CCS) as it can trap CO: in a solid, mineral state.[5]

Formation Environments and Conditions

Natural dawsonite typically forms in a temperature range of 25-200 °C.[4] It is commonly found
at depths between 1,000 and 2,200 meters.[4] Its formation is favored in alkaline environments,
though some studies suggest it can also form in neutral to weakly acidic fluids.[4] Geologically,
it occurs as an authigenic mineral in alkaline shales and coal-bearing rocks, such as in the
Green River Formation, USA, and the Sydney Basin, Australia.[1] It also forms in
hydrothermally altered feldspathic dikes and as a coating on vug walls and fractures.[1]

The formation process involves several key inputs, including a source of sodium and aluminum,
high CO2 concentration, and appropriate temperature and pressure conditions, leading to the
precipitation of dawsonite.
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Logical flow of the geological formation of dawsonite.

Precursor Minerals and Associations

The formation of dawsonite often results from the alteration of aluminosilicate minerals.
Precursors can include plagioclase, sodium feldspar, potassium feldspar, montmorillonite, and
mica.[4] Feldspathic sandstone is considered an optimal rock type for its formation.[4]
Dawsonite is commonly found in association with other minerals such as fluorite, calcite,
dolomite, pyrite, and quartz.[1]

Experimental Protocols for Dawsonite Synthesis

The conditions for dawsonite formation can be replicated in the laboratory. Various synthesis
protocols have been developed, primarily for research into carbon sequestration and material

science.

Protocol 1: Hydrothermal Synthesis from Colloidal
Aluminum Hydroxide

This method involves the reaction of an aluminum source with sodium bicarbonate under
controlled temperature and pH.

Methodology:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1143670?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143670?utm_src=pdf-body
https://www.benchchem.com/product/b1143670?utm_src=pdf-body
https://www.researchgate.net/publication/354104530_Geological_features_and_occurrence_conditions_of_dawsonite_as_a_main_Carbon-Fixing_mineral
https://www.researchgate.net/publication/354104530_Geological_features_and_occurrence_conditions_of_dawsonite_as_a_main_Carbon-Fixing_mineral
https://www.benchchem.com/product/b1143670?utm_src=pdf-body
https://assignmentpoint.com/dawsonite-properties-occurrences/
https://www.benchchem.com/product/b1143670?utm_src=pdf-body
https://www.benchchem.com/product/b1143670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Al(OH)s Suspension: An aluminum hydroxide (Al(OH)s) colloidal suspension is
prepared by mixing a 1 M solution of aluminum chloride (AICI3) with a 3 M solution of sodium
hydroxide (NaOH).[6]

Add Bicarbonate: A 1 M solution of sodium bicarbonate (NaHCO3) is added to the Al(OH)s
suspension. A molar ratio of NaHCOs to Al of 8 is recommended to ensure the formation of a

single dawsonite-type compound.[6]

Adjust pH: The initial pH of the solution is adjusted to approximately 10.0 using a 3 M NaOH
solution.[6]

Hydrothermal Reaction: The mixed solution is sealed in a Teflon-lined autoclave and heated
to a predefined temperature (e.g., 80, 120, or 160 °C) for 24 hours.[6]

Product Recovery: After cooling the autoclave, the resulting solution is filtered to separate
the solid product (dawsonite) from the liquid.[6]
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Experimental workflow for hydrothermal synthesis of dawsonite.
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Protocol 2: Solid-State Synthesis

A non-aqueous method for synthesizing dawsonite has also been developed, which is notable
for its simplicity.

Methodology:

e Prepare Reactants: Equimolar quantities of finely pulverized aluminum hydroxide (e.g.,
gibbsite) and sodium bicarbonate (NaHCO:s) are intimately mixed. The particle size should
be smaller than 90 um.[7]

o High-Pressure Reaction: The dry powder mixture is placed in a high-pressure reactor.[7]

e Calcination: The mixture is heated to a temperature between 150 °C and 250 °C for 1 to 6
hours under a carbon dioxide pressure of 120 to 360 psig.[7]

e Product Recovery: After cooling and depressurization, the resulting dawsonite product is
dried.[7]

Relevance in Pharmaceutical Applications

The audience for this guide includes drug development professionals; therefore, it is critical to
address the role of dawsonite-related compounds in this field. The mineral dawsonite itself is
not used in pharmaceuticals. However, its synthetic chemical analogue, dihydroxyaluminum
sodium carbonate, is an active ingredient in some over-the-counter antacid medications.[8]

There is no scientific literature suggesting that dihydroxyaluminum sodium carbonate interacts
with complex biological signaling pathways in the manner of a targeted therapeutic agent. Its
mechanism of action is a direct and simple chemical neutralization of excess gastric acid
(hydrochloric acid, HCI). This interaction can affect the absorption of other drugs, primarily
through chelation or pH-dependent changes in solubility.[9][10]

The neutralization reaction is as follows: NaAI(OH)2COs + 3 HCI — NaCl + AICIs + 2 H20 +
CO2
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Mechanism of action for dihydroxyaluminum sodium carbonate as an antacid.

Conclusion

Dawsonite is a mineral of significant geological importance, offering insights into COz-rich
environments and holding potential for carbon sequestration strategies. Its physical, chemical,
and optical properties are well-defined, and its formation is constrained to specific low-
temperature hydrothermal or authigenic conditions requiring an aluminosilicate precursor. While
laboratory synthesis is straightforward, its application in the pharmaceutical field is limited to
the antacid properties of its synthetic analogue, which acts via direct acid neutralization rather
than through complex biological pathways. This guide provides a foundational technical
overview for professionals engaged in geological, material, and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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